Cas no 1805758-52-4 (Ethyl 4-(3-methoxy-3-oxopropyl)-3-nitrobenzoate)

Ethyl 4-(3-methoxy-3-oxopropyl)-3-nitrobenzoate is a nitro-substituted benzoate ester derivative with a methoxycarbonylpropyl functional group. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and fine chemicals. Its structure, featuring both ester and nitro functionalities, allows for versatile reactivity in nucleophilic substitution and reduction reactions. The ethyl and methoxy ester groups enhance solubility in organic solvents, facilitating further chemical modifications. The nitro group serves as a valuable precursor for the introduction of amino or other functional groups via reduction or cross-coupling reactions. This compound is characterized by its high purity and stability, making it suitable for research and industrial applications requiring precise synthetic control.

Ethyl 4-(3-methoxy-3-oxopropyl)-3-nitrobenzoate structure

1805758-52-4 structure

Product Name:Ethyl 4-(3-methoxy-3-oxopropyl)-3-nitrobenzoate

CAS No:1805758-52-4

MF:C₁₃H₁₅NO₆

MW:281.261304140091

CID:4955444

Update Time:2025-10-17

Ethyl 4-(3-methoxy-3-oxopropyl)-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4-(3-methoxy-3-oxopropyl)-3-nitrobenzoate
- Inchi： 1S/C13H15NO6/c1-3-20-13(16)10-5-4-9(6-7-12(15)19-2)11(8-10)14(17)18/h4-5,8H,3,6-7H2,1-2H3
- InChI Key： GEXBUJKYPDWPPU-UHFFFAOYSA-N
- SMILES： O(CC)C(C1C=CC(=C(C=1)[N+](=O)[O-])CCC(=O)OC)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 20
Rotatable Bond Count: 7
Complexity: 364
XLogP3: 2.1
Topological Polar Surface Area: 98.4

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015007852-250mg	Ethyl 4-(3-methoxy-3-oxopropyl)-3-nitrobenzoate	1805758-52-4	97%	250mg	470.40 USD	2021-06-21
Alichem	A015007852-500mg	Ethyl 4-(3-methoxy-3-oxopropyl)-3-nitrobenzoate	1805758-52-4	97%	500mg	798.70 USD	2021-06-21
Alichem	A015007852-1g	Ethyl 4-(3-methoxy-3-oxopropyl)-3-nitrobenzoate	1805758-52-4	97%	1g	1,445.30 USD	2021-06-21